Cas no 1261998-70-2 (2-Cyano-4-(3-nitrophenyl)phenol)

• Product Name: 2-Cyano-4-(3-nitrophenyl)phenol
• CAS No: 1261998-70-2
• MF: C₁₃H₈N₂O₃
• MW: 240.21422290802
• MDL: MFCD18314312
• CID: 2621786
• PubChem ID: 53219987
• Update Time: 2025-04-21

2-Cyano-4-(3-nitrophenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 1261998-70-2
• AKOS017556999
• 4-Hydroxy-3'-nitro[1,1'-biphenyl]-3-carbonitrile
• 2-Cyano-4-(3-nitrophenyl)phenol, 95%
• DTXSID30684776
• 2-CYANO-4-(3-NITROPHENYL)PHENOL
• MFCD18314312
• 2-Cyano-4-(3-nitrophenyl)phenol

• MDL： MFCD18314312
• Inchi： 1S/C13H8N2O3/c14-8-11-6-10(4-5-13(11)16)9-2-1-3-12(7-9)15(17)18/h1-7,16H
• InChI Key： POQRAWTXFLXFBH-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1C#N)C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 240.05349212Da
• Monoisotopic Mass: 240.05349212Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 89.8Ų